(2-Methyl-imidazol-1-yl)-acetic acid methyl ester
Cat. No. B8505026
M. Wt: 154.17 g/mol
InChI Key: ZJFIVCQTGOPXBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07741488B2
Procedure details
A solution of (2-methyl-imidazol-1-yl)-acetic acid methyl ester (2,6 g) in diethyl ether (39 ml) is added drop wise to a suspension of LiAlH4 (1,3 g) in 130 ml diethyl ether (130 ml) at 0° C. After 1 hour 1.3 g water, 1.3 g 15% NaOH and 4 g water is added and the slurry stirred for 1 hour. After addition of MgSO,4;and filtration the filter cake is washed several times with hot ethyl acetate. After removal of the solvent, the crude product is used without further purification.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
MgSO,4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
|
C[O:2][C:3](=O)[CH2:4][N:5]1[CH:9]=[CH:8][N:7]=[C:6]1[CH3:10].[H-].[H-].[H-].[H-].[Li+].[Al+3].O.[OH-].[Na+]>C(OCC)C>[CH3:10][C:6]1[N:5]([CH2:4][CH2:3][OH:2])[CH:9]=[CH:8][N:7]=1 |f:1.2.3.4.5.6,8.9|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
COC(CN1C(=NC=C1)C)=O
|
|
Name
|
|
|
Quantity
|
39 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)OCC
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[H-].[H-].[H-].[Li+].[Al+3]
|
|
Name
|
|
|
Quantity
|
130 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)OCC
|
Step Three
Step Four
[Compound]
|
Name
|
MgSO,4
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the slurry stirred for 1 hour
|
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Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
and filtration the filter cake
|
WASH
|
Type
|
WASH
|
|
Details
|
is washed several times with hot ethyl acetate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After removal of the solvent
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the crude product is used without further purification
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
